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Compound of Interest

Compound Name: AZ-PFKFB3-67 quarterhydrate

Cat. No.: B15577158

Essential Safety and Handling Guide for AZ-
PFKFB3-67 Quarterhydrate

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety, logistical, and operational information for handling AZ-
PFKFB3-67 quarterhydrate, a potent and selective inhibitor of the metabolic kinase PFKFB3.
[1][2] Adherence to these procedures is essential for personal safety and to maintain a secure
laboratory environment. As no specific safety data sheet (SDS) for AZ-PFKFB3-67
quarterhydrate is publicly available, the following recommendations are based on best
practices for handling novel, potent small molecule inhibitors.[3]

Compound Specifications

Property Value

Molecular Formula C26H25Ns03 (for the anhydrous form)
Molecular Weight 455.51 g/mol (for the anhydrous form)
Purity =98% (HPLC)

CAS Number 1704741-11-6 (for the anhydrous form)
Storage Store at -20°C

Solubility Soluble in DMSO and ethanol up to 100 mM
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Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to minimize exposure. The following table

summarizes the recommended protective equipment for handling AZ-PFKFB3-67

quarterhydrate.

PPE Category

Item

Specifications and Use

Hand Protection

Chemical-resistant gloves

Nitrile gloves are
recommended. Consider
double-gloving for added

protection.[4]

Eye & Face Protection

Safety glasses and face shield

Safety glasses with side
shields are the minimum
requirement. A face shield
should be worn when there is

a splash hazard.[4]

Body Protection

Laboratory coat

A disposable gown is
preferred. If a reusable lab
coat is used, it must be

professionally laundered.[4]

Respiratory Protection

N95 Respirator or higher

To be used when handling the
powdered form of the
compound, especially if there

is a risk of aerosolization.[4]

Operational Plan for Safe Handling

A systematic approach is critical to minimize exposure risk when handling AZ-PFKFB3-67

quarterhydrate.

o Engineering Controls: All work with the solid form of the compound should be conducted in a

certified chemical fume hood or a biological safety cabinet to prevent inhalation of dust.[4]

» Preparation: Before handling, ensure all necessary PPE is correctly donned. The work

surface should be covered with a disposable absorbent bench protector to contain any
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potential spills.[4]

» Weighing: Use a dedicated and calibrated scale for weighing the compound.

 Dissolving: When dissolving the compound, add the solvent slowly to the powder to avoid
splashing.[4] Stock solutions should be stored at -20°C for up to one month or -80°C for up
to six months.[5]

Disposal Plan

All waste contaminated with AZ-PFKFB3-67 quarterhydrate must be treated as hazardous

waste.[4]

Waste Type Disposal Procedure

Collect in a dedicated, labeled, and sealed
) hazardous waste container. This includes

Solid Waste ) ] ] )
contaminated gloves, pipette tips, and weigh
paper.[4]

o Collect in a dedicated, labeled, and sealed
Liquid Waste

hazardous waste container.[4]

Dispose of in a puncture-resistant sharps

Contaminated Sharps ) )
container labeled for hazardous chemical waste.

Note: All disposal must be in accordance with local, state, and federal regulations.[4]

Experimental Protocol: In Vitro Angiogenesis Assay

The following is a summary of a tube-formation assay used to assess the anti-angiogenic
effects of AZ-PFKFB3-67 (referred to as AZ67 in the study).[6]

e Cell Culture: Human umbilical vein endothelial cells (HUVECS) are cultured in appropriate
growth medium.

o Assay Preparation: A 96-well plate is coated with Matrigel.
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o Treatment: HUVECSs are seeded onto the Matrigel-coated plate in the presence of varying
concentrations of AZ-PFKFB3-67 or a vehicle control.

 Incubation: The plate is incubated to allow for the formation of tube-like structures.

e Analysis: The formation of capillary-like structures is observed and quantified using
microscopy. The study found that AZ67 exhibited good inhibitory efficacy in this assay.[6]

PFKFB3 Signaling Pathway

The diagram below illustrates the central role of PFKFB3 in cellular metabolism and its
regulation by various signaling pathways. PFKFB3 is a key enzyme in glycolysis, and its activity
Is influenced by pathways such as hypoxia signaling (via HIF-1a) and the PI3K/Akt pathway.[7]
[8][9] AZ-PFKFB3-67 acts as a potent and selective inhibitor of PFKFB3.[2]
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Caption: PFKFB3 signaling and its inhibition by AZ-PFKFB3-67.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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